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Compound of Interest

Monomethyl auristatin E
Compound Name: ) )
intermediate-12

CAS No.: 870640-61-2

Cat. No.: B3161525

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical characterization of Monomethyl auristatin E (MMAE) intermediate-12, a key
building block in the chemical synthesis of the potent anti-cancer agent MMAE.

Core Chemical Properties

Monomethyl auristatin E intermediate-12, identified by the CAS number 870640-61-2, is a
crucial component in the multi-step synthesis of MMAE.[1] Its chemical structure and
fundamental properties are summarized below.
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Property Value
(2S,3S)-N-benzyl-1,1-dimethoxy-N, 3-
IUPAC Name _ ]
dimethylpentan-2-amine
CAS Number 870640-61-2
Molecular Formula C16H27NO2
Molecular Weight 265.39 g/mol
SMILES CC--INVALID-LINK----INVALID-LINK--C(OC)OC
Not explicitly stated in search results, typically a
Appearance

solid or oil

Synthesis and Experimental Protocols

The synthesis of Monomethyl auristatin E intermediate-12 is a critical step in the overall
production of MMAE. While specific, detailed industrial synthesis protocols are often
proprietary, the general synthetic approach can be inferred from related chemical literature. The
following represents a plausible experimental workflow for the synthesis and purification of this
intermediate.

Experimental Workflow: Synthesis of MMAE
Intermediate-12
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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